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Compound of Interest

Compound Name: 4-Formylphenyl propionate

Cat. No.: B1295054

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling rac-2-(4-
Formylphenyl)propionic acid (CAS No. 43153-07-7), also known as Ibuprofen Impurity K.
Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Formylphenylpropanoic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. It is crucial to use appropriate personal
protective equipment to minimize risks.

Hazard Summary:

Hazard Statement GHS Classification
H315: Causes skin irritation Skin irritation (Category 2)[1][2][3]
H319: Causes serious eye irritation Eye irritation (Category 2A)[1][2][3]

] S Specific target organ toxicity — single exposure
H335: May cause respiratory irritation )
(Category 3), Respiratory system[1][2][3]

H302: Harmful if swallowed Acute toxicity, oral (Category 4)[2][3]
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Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Rationale

) ) NIOSH-approved air-purifying
Respiratory Protection

respirator with particulate filter.

To prevent inhalation of dust
and aerosols, which can cause

respiratory irritation.[1][4]

] Chemical safety goggles or a
Eye and Face Protection )
face shield.

To protect against splashes
and dust that can cause

serious eye irritation.[1][4]

) ) Chemical-resistant gloves
Skin Protection o
(e.g., nitrile rubber).

To prevent skin contact that

can cause irritation.[1]

) Laboratory coat or chemical-
Body Protection _
resistant coveralls.

To protect skin and personal

clothing from contamination.[5]

Footwear Closed-toe shoes.

To protect feet from spills.[6]

Operational Plan: Step-by-Step Handling

Procedures

Strict adherence to the following procedures is mandatory to ensure a safe working

environment.

1. Preparation and Engineering Controls:

Avoid the formation of dust and aerosols.[3]

2. Handling the Compound:

Wash hands thoroughly after handling.[1][4]

Avoid contact with skin, eyes, and clothing.[3][8]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Ensure that an eyewash station and safety shower are readily accessible.[7]
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Do not breathe in dust.[1]

Keep the container tightly closed when not in use.[1][4]
. Accidental Release Measures:

Evacuate personnel from the affected area.

Wear appropriate PPE as outlined above.

For dry spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[3]

Do not let the product enter drains.[1][3]
. First Aid Measures:
If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][4]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, get medical advice.[1][4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention
from an ophthalmologist.[1][4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[8]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[4]

o Contaminated PPE: Contaminated clothing and gloves should be removed and placed in a
sealed container for disposal. Wash contaminated clothing before reuse.[1]
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Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 4-
Formylphenylpropanoic acid.
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Caption: Workflow for the safe handling of 4-Formylphenylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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